Cas no 2228895-30-3 (1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228895-30-3
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• CID: 6259419
• PubChem ID: 165648499
• Update Time: 2025-05-20

1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine
• 2228895-30-3
• EN300-1920435

• Inchi： 1S/C8H11BrN2S/c1-7(2)4-8(7,10)6-11-3-5(9)12-6/h3H,4,10H2,1-2H3
• InChI Key： RTHABRMCKLAHPW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2(CC2(C)C)N)S1

Computed Properties

• Exact Mass: 245.98263g/mol
• Monoisotopic Mass: 245.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No: 2228895-30-3)

1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2228895-30-3, belongs to a class of heterocyclic derivatives that have garnered considerable attention in recent years due to their diverse pharmacological properties. The presence of both bromine and thiazole moieties in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine consists of a cyclopropane ring substituted with an amine group at the 1-position and a 5-bromo-1,3-thiazole moiety at the 2-position. The cyclopropane ring is known for its strain and rigidity, which can influence the compound's interactions with biological targets. The thiazole ring, a sulfur-containing heterocycle, is widely recognized for its role in various bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The bromine atom introduces electrophilic characteristics, facilitating further functionalization and derivatization.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the thiazole scaffold exhibit properties such as antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine suggests potential interactions with enzymes and receptors involved in these pathways. For instance, the amine group could engage in hydrogen bonding or salt bridge formation with biological targets, while the bromine atom may participate in electrophilic aromatic substitution or other covalent interactions.

One of the most compelling aspects of this compound is its structural diversity and modularity. The cyclopropane ring provides a rigid platform that can be exploited to optimize binding affinity and selectivity. Additionally, the thiazole moiety offers multiple sites for chemical modification, allowing researchers to fine-tune pharmacological properties. These features make 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine a versatile intermediate for synthesizing novel drug candidates targeting various diseases.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine interacts with biological systems. Molecular docking studies have been employed to predict binding modes and affinities with potential targets such as kinases and proteases. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives. For example, virtual screening has identified analogs with improved solubility or reduced toxicity by optimizing substituents around the thiazole ring.

The pharmaceutical industry has shown particular interest in thiazole-based compounds due to their demonstrated efficacy in preclinical models. Several clinical trials are underway evaluating derivatives with similar structural motifs for treating conditions such as cancer and inflammatory disorders. While 1-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine itself may not be directly tested in humans yet, its chemical characteristics suggest it could serve as a precursor for future therapeutics. The compound's ability to modulate biological pathways makes it a promising candidate for further exploration.

In conclusion, 1-(5-bromo-1,3-thiazol - 2 - yl) - 2 , 2 - dimethylcyclopropan - 1 - amine (CAS No: 2228895 - 30 - 3) represents a fascinating example of how structural complexity can translate into pharmacological diversity. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists seeking to develop innovative treatments. As research continues to uncover new applications for thiazole derivatives, this compound will undoubtedly play an important role in shaping the future of drug discovery.